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Introduction

BMS-394136 is a potent and selective inhibitor of the ultra-rapidly activating delayed rectifier
potassium current (IKur), which is encoded by the Kv1.5 potassium channel.[1][2] This ion
channel is predominantly expressed in the atria of the human heart, making it a promising
therapeutic target for the treatment of atrial fibrillation (AF). The atrial-selective nature of IKur
inhibition offers the potential for effective AF management with a reduced risk of ventricular
proarrhythmias, a significant concern with many current antiarrhythmic drugs. This technical
guide provides a comprehensive overview of the electrophysiological properties, selectivity, and
experimental methodologies associated with BMS-394136.

Chemical Properties

While a definitive chemical structure image for BMS-394136 is not widely published, its
chemical formula and SMILES notation have been reported.

o Molecular Formula: C24H21Cl2FN4O
e CAS Number: 343246-73-1

¢ SMILES: O=C(C1=C(NC2=CC=NN2--INVALID-LINK--
C2=CC=CC=C2)N=C(C4=CN=C(CI)C=C4)N=C1)N
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Mechanism of Action

BMS-394136 exerts its antiarrhythmic effect by selectively blocking the Kv1.5 potassium
channel, which is responsible for the IKur current in atrial myocytes. The IKur current plays a
crucial role in the repolarization phase of the atrial action potential. By inhibiting this current,
BMS-394136 prolongs the atrial action potential duration (APD) and the effective refractory
period (AERP). This prolongation of the refractory period makes the atrial tissue less
susceptible to the high-frequency re-entrant circuits that sustain atrial fibrillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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